
spectroscopic data of 1-Nitroso-2-naphthol (IR,
UV-Vis, NMR)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B7767874 Get Quote

<An In-depth Technical Guide to the Spectroscopic Data of 1-Nitroso-2-naphthol

Introduction
1-Nitroso-2-naphthol, a yellowish-brown crystalline solid with the chemical formula C₁₀H₇NO₂,

serves as a pivotal molecule in both analytical chemistry and industrial synthesis.[1][2] It is

widely recognized as a sensitive chelating agent for the determination of metal ions and as an

intermediate in the manufacturing of dyes.[2][3][4] The profound utility of this compound is

intrinsically linked to its unique molecular structure. The presence of both a hydroxyl (-OH) and

a nitroso (-NO) group on the naphthalene framework gives rise to a fascinating structural

phenomenon known as tautomerism. This guide provides a comprehensive exploration of the

spectroscopic characteristics of 1-nitroso-2-naphthol, offering researchers, scientists, and

drug development professionals the foundational data and interpretive insights required for its

accurate identification, characterization, and quantification.

The Central Role of Tautomerism
A critical aspect that governs the spectroscopic behavior of 1-nitroso-2-naphthol is its

existence in a tautomeric equilibrium between two forms: the 1-nitroso-2-naphthol form and

the 1,2-naphthoquinone-1-oxime form. This equilibrium is not static; its position is influenced by

the physical state (solid vs. solution) and the polarity of the solvent. Understanding this

dynamic is paramount, as each tautomer presents a distinct set of functional groups, leading to

different spectroscopic signatures. In the solid state and in many solutions, the quinone-oxime
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form is often predominant.[3][5] This guide will dissect the spectroscopic data with constant

reference to this crucial equilibrium.
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Caption: Workflow for the integrated spectroscopic analysis of 1-nitroso-2-naphthol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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